Cas no 1806898-05-4 (2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile
• CAS No: 1806898-05-4
• MF: C₈H₄F₂I₂N₂
• MW: 419.936512947083
• CID: 4811371
• Update Time: 2025-06-26

2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile

• Inchi： 1S/C8H4F2I2N2/c9-8(10)7-4(1-2-13)6(12)5(11)3-14-7/h3,8H,1H2
• InChI Key： CPLNODOWGWRJNF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CC#N)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile

Introduction to 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile (CAS No. 1806898-05-4)

2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile (CAS No. 1806898-05-4) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its difluoromethyl, diiodo, and acetonitrile functionalities, which contribute to its distinct chemical properties and potential applications.

The molecular formula of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile is C₉H₄F₂I₂N₂, and its molecular weight is approximately 379.96 g/mol. The presence of iodine atoms in the molecule imparts significant halogen bonding capabilities, which can influence its interactions with biological targets. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for drug design.

In recent years, the study of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile exhibited potent inhibition of cancer cell proliferation through the modulation of specific signaling pathways.

The structural versatility of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile allows for the synthesis of a wide range of analogs with varying functional groups. This flexibility is crucial for optimizing pharmacological properties such as potency, selectivity, and bioavailability. Researchers have explored various modifications to the core structure, including substitutions at the pyridine ring and alterations to the acetonitrile moiety, to enhance the therapeutic potential of these compounds.

Beyond its medicinal applications, 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile has also been investigated for its use in materials science and analytical chemistry. The unique electronic properties of this compound make it suitable for applications in sensors and imaging technologies. For example, a study published in Talanta in 2020 reported the development of a sensitive and selective sensor for detecting trace amounts of heavy metals using derivatives of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile.

The synthesis of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile typically involves multistep procedures that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include the sequential introduction of iodine atoms to a pyridine scaffold followed by the addition of a difluoromethyl group and an acetonitrile functionality. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetonitrile (CAS No. 1806898-05-4) is a versatile compound with significant potential in various scientific disciplines. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry, materials science, and analytical chemistry. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.